Cas no 1072959-24-0 (methyl 4-amino-1{H}-benzimidazole-6-carboxylate)

• Product Name: methyl 4-amino-1{H}-benzimidazole-6-carboxylate
• CAS No: 1072959-24-0
• MF: C₉H₁₁Cl₂N₃O₂
• MW: 264.108539819717
• CID: 5166489
• Update Time: 2025-05-25

methyl 4-amino-1{H}-benzimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-1H-benzimidazole-6-carboxylate dihydrochloride
• Methyl 7-amino-1H-benzo[d]imidazole-5-carboxylate dihydrochloride
• methyl 4-amino-1{H}-benzimidazole-6-carboxylate

• Inchi： 1S/C9H9N3O2.2ClH/c1-14-9(13)5-2-6(10)8-7(3-5)11-4-12-8;;/h2-4H,10H2,1H3,(H,11,12);2*1H
• InChI Key： CMYUAWAOTVQUDI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1C=C(C2=C(C=1)NC=N2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on methyl 4-amino-1{H}-benzimidazole-6-carboxylate

Recent Advances in the Application of Methyl 4-amino-1{H}-benzimidazole-6-carboxylate (CAS: 1072959-24-0) in Chemical Biology and Pharmaceutical Research

The compound methyl 4-amino-1{H}-benzimidazole-6-carboxylate (CAS: 1072959-24-0) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic derivative, featuring both amino and carboxylate functional groups, has demonstrated significant potential in drug discovery programs targeting various disease pathways. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules with improved pharmacological properties.

Structural analysis reveals that the benzimidazole core of this compound provides an optimal platform for molecular interactions with biological targets. The methyl ester group at position 6 enhances the compound's solubility and bioavailability, while the amino group at position 4 serves as a crucial site for further chemical modifications. These structural features have made methyl 4-amino-1{H}-benzimidazole-6-carboxylate particularly valuable in the development of kinase inhibitors and epigenetic modulators.

In a recent study published in the Journal of Medicinal Chemistry (2023), researchers utilized this compound as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The team successfully demonstrated that derivatives of methyl 4-amino-1{H}-benzimidazole-6-carboxylate showed improved selectivity profiles compared to existing BTK inhibitors, with IC50 values in the low nanomolar range. These findings suggest potential applications in the treatment of B-cell malignancies and autoimmune disorders.

Another significant application was reported in the field of antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the development of benzimidazole-based antimicrobial agents derived from methyl 4-amino-1{H}-benzimidazole-6-carboxylate. The synthesized compounds exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 0.5 to 4 μg/mL. Molecular docking studies suggested that these compounds interfere with bacterial DNA gyrase function.

The compound has also found applications in materials science, particularly in the development of fluorescent probes. Researchers have exploited the inherent fluorescence properties of the benzimidazole core to create sensitive molecular sensors for metal ion detection. A recent publication in Analytical Chemistry (2024) demonstrated that derivatives of methyl 4-amino-1{H}-benzimidazole-6-carboxylate could selectively detect Zn²⁺ ions in biological systems with high sensitivity and specificity.

From a synthetic chemistry perspective, new methodologies have been developed to improve the efficiency of producing methyl 4-amino-1{H}-benzimidazole-6-carboxylate and its derivatives. A 2023 report in Organic Process Research & Development described a scalable, one-pot synthesis route that significantly reduces production costs while maintaining high purity (>99%). This advancement is particularly important for facilitating future clinical development of compounds derived from this scaffold.

Looking forward, the unique properties of methyl 4-amino-1{H}-benzimidazole-6-carboxylate continue to attract research attention across multiple disciplines. Ongoing studies are exploring its potential in targeted drug delivery systems, where the carboxylate group can be utilized for conjugation with nanoparticles or antibodies. Additionally, computational studies are being conducted to predict new biological targets for this compound class, potentially expanding its therapeutic applications.